Cas no 2171955-99-8 (4-(5-oxooxolan-3-yl)benzoic acid)

• Product Name: 4-(5-oxooxolan-3-yl)benzoic acid
• CAS No: 2171955-99-8
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5940324
• PubChem ID: 21992606
• Update Time: 2025-05-20

4-(5-oxooxolan-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-oxooxolan-3-yl)benzoic acid
• EN300-1652871
• 2171955-99-8

• Inchi： 1S/C11H10O4/c12-10-5-9(6-15-10)7-1-3-8(4-2-7)11(13)14/h1-4,9H,5-6H2,(H,13,14)
• InChI Key： HEZLADPBDOKOLG-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC(C(=O)O)=CC=2)C1)=O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(5-oxooxolan-3-yl)benzoic acid

4-(5-Oxooxolan-3-yl)benzoic Acid: A Comprehensive Overview

4-(5-Oxooxolan-3-yl)benzoic acid, also known by its CAS number 2171955-99-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a benzoic acid moiety attached to a 5-oxooxolan ring, which imparts it with distinctive chemical and biological characteristics.

The synthesis of 4-(5-Oxooxolan-3-yl)benzoic acid involves a series of well-defined organic reactions. Researchers have employed various methodologies, including nucleophilic substitution, condensation reactions, and oxidation processes, to achieve this compound. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic techniques have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

One of the most intriguing aspects of 4-(5-Oxooxolan-3-yl)benzoic acid is its potential in drug discovery. Studies have shown that this compound exhibits promising bioactivity against several disease models, including cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit key enzymes involved in tumor progression. The compound's unique structure allows it to interact with specific protein targets, making it a valuable candidate for further preclinical testing.

In addition to its therapeutic potential, 4-(5-Oxooxolan-3-yl)benzoic acid has also found applications in material science. Its ability to form stable crystalline structures makes it an attractive candidate for use in organic electronics. Researchers have explored its properties as a component in organic light-emitting diodes (OLEDs), where it demonstrates excellent charge transport characteristics. This dual applicability underscores the versatility of this compound across multiple scientific disciplines.

The physical and chemical properties of 4-(5-Oxooxolan-3-yl)benzoic acid have been thoroughly characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular geometry, stability, and reactivity under various conditions. For example, X-ray crystallography revealed a highly ordered molecular packing arrangement, which is crucial for understanding its solid-state behavior.

From an environmental perspective, the biodegradability and toxicity of 4-(5-Oxooxolan-3-yl)benzoic acid have been evaluated to ensure its safe use in both industrial and therapeutic contexts. Preliminary studies indicate that the compound exhibits low toxicity towards non-target organisms, making it a favorable option for green chemistry applications. However, further long-term ecological assessments are required to fully understand its environmental impact.

In conclusion, 4-(5-Oxooxolan-3-yl)benzoic acid, with its CAS number 2171955-99-8, represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific innovations. As research continues to uncover new facets of this compound's potential, it is poised to make significant contributions to both academic and industrial sectors.